Cas no 69971-44-4 (4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester)

4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Properties

Names and Identifiers

• 4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester
• 4,6-Dimethylpyridin-3-carboxylic acid methyl ester
• Methyl 4,6-dimethylnicotinate
• methyl 4,6-dimethylpyridine-3-carboxylate
• 4,6-Dimethylnicotinic acid methyl ester
• Methyl 4,6-dimethyl-3-pyridinecarboxylate
• CS-0153147
• SCHEMBL25652163
• 69971-44-4
• Methyl 4,6-dimethylpyridine-3-carboxylate
• D82510
• AKOS016006815
• DTXSID20508851
• BS-17396
• Methyl4,6-dimethylnicotinate
• MFCD18256178
• DB-109375
• +Expand

• MDL： MFCD18256178
• InChIKey： XKPZKJCXLVXCRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-6-4-7(2)10-5-8(6)9(11)12-3/h4-5H,1-3H3
• SMILES： CC1=CC(=NC=C1C(=O)OC)C

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 1.48500
• PSA: 39.19000
• Boiling Point: 228 ºC
• Flash Point: 92 ºC
• FEMA: rgt
• Density: 1.078

4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Security Information

4,6-dimethyl-3-Pyridinecarboxylic acid methyl ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%